D-43787(Mixture of Diastereomers)

• Molecular Formula: C₃₈H₄₄N₄O₈
• Molecular Weight: 684.78
• Synonyms: 2-[[2,3-Dihydro-2-[[[(1S)-1-(methoxycarbonyl)-5-[[(phenylmethoxy)carbonyl]amino]pentyl]amino]carbonyl]-1H-indol-1-yl]carbonyl]-2,3-dihydro-1H-Indole-1-carboxylic Acid 1,1-Dimethylethyl Ester

Description

D-43787, identified chemically as 2,4-Dicyano-3-(2-methylpropyl)-pentanediamide, is a synthetic organic compound existing as a mixture of diastereomers. This compound is referenced under the product code TR-D437780 and is utilized in pharmaceutical and chemical research, particularly in process development and metabolic studies .

Key characteristics inferred from analogous compounds include:

• Complex stereochemistry due to multiple chiral centers, complicating synthesis and purification.
• High purity requirements (>95% in many cases), typical for pharmaceutical impurities or reference standards .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below highlights structurally related diastereomeric mixtures and their applications:

Compound Name	CAS Number	Molecular Formula	Key Functional Groups	Primary Application	Source
D-43787	N/A	C₁₁H₁₆N₄O₂	Cyano, amide, branched alkyl	Pharmaceutical intermediates
HMPMA (2R-N-acetyl-S-(4-hydroxybutan-2-yl)-L-cysteine)	33164-64-6	C₉H₁₇NO₄S	Hydroxy, acetyl, thioether	Biomarker for acrylonitrile exposure
Flurbiprofen Axetil	91503-79-6	C₁₉H₂₁FO₃	Carboxylic ester, fluorine	NSAID prodrug (anti-inflammatory)
Argatroban Impurity B	189264-03-7	C₂₃H₃₆N₆O₅S	Piperidine, sulfonamide	Anticoagulant impurity standard
Docetaxel Metabolites M1/M3	N/A	C₄₃H₅₃NO₁₄	Taxane core, hydroxyl	Oncology drug metabolites

Key Differences :

• Functional Diversity: D-43787’s cyano and amide groups contrast with HMPMA’s thioether or Flurbiprofen’s ester functionalities, influencing reactivity and metabolic pathways.
• Pharmaceutical Relevance : While Argatroban and Docetaxel metabolites are directly linked to drug activity or toxicity, D-43787’s role is likely as a synthetic intermediate or impurity .

Analytical Data and Stability

D-43787 likely shares analytical protocols with compounds like Cefixime EP Impurity B (C₁₅H₁₇N₅O₆S₂), which requires LC-MS and NMR for structural confirmation . Stability considerations for diastereomeric mixtures include:

• Storage Conditions : Many are hygroscopic or light-sensitive, requiring desiccants and inert packaging.
• Degradation Pathways : Racemization or epimerization under heat or acidic/basic conditions, as observed in Decitabine impurities .